Cas no 1797899-94-5 (N-(1,1-Dimethylethyl)-N′-[2-methoxy-2-(3-methoxyphenyl)ethyl]urea)

• Product Name: N-(1,1-Dimethylethyl)-N′-[2-methoxy-2-(3-methoxyphenyl)ethyl]urea
• CAS No: 1797899-94-5
• MF: C₁₅H₂₄N₂O₃
• MW: 280.362664222717
• CID: 5372469
• Update Time: 2025-10-30

N-(1,1-Dimethylethyl)-N′-[2-methoxy-2-(3-methoxyphenyl)ethyl]urea Chemical and Physical Properties

Names and Identifiers

• N-(1,1-Dimethylethyl)-N′-[2-methoxy-2-(3-methoxyphenyl)ethyl]urea

• Inchi： 1S/C15H24N2O3/c1-15(2,3)17-14(18)16-10-13(20-5)11-7-6-8-12(9-11)19-4/h6-9,13H,10H2,1-5H3,(H2,16,17,18)
• InChI Key： BPIZIVZYJYAEPO-UHFFFAOYSA-N
• SMILES： N(C(C)(C)C)C(NCC(OC)C1=CC=CC(OC)=C1)=O

Experimental Properties

• Density: 1.049±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 448.1±45.0 °C(Predicted)
• pka: 13.79±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on N-(1,1-Dimethylethyl)-N′-[2-methoxy-2-(3-methoxyphenyl)ethyl]urea

Research Briefing on N-(1,1-Dimethylethyl)-N′-[2-methoxy-2-(3-methoxyphenyl)ethyl]urea (CAS: 1797899-94-5)

N-(1,1-Dimethylethyl)-N′-[2-methoxy-2-(3-methoxyphenyl)ethyl]urea (CAS: 1797899-94-5) is a synthetic urea derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has been investigated for its potential applications in drug discovery and development, particularly in the modulation of biological pathways relevant to disease states. The following briefing synthesizes the latest research findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the significance of urea derivatives in medicinal chemistry due to their ability to serve as versatile scaffolds for drug design. The compound N-(1,1-Dimethylethyl)-N′-[2-methoxy-2-(3-methoxyphenyl)ethyl]urea, with its tert-butyl and methoxyphenyl substituents, exhibits distinct physicochemical properties that enhance its bioavailability and target specificity. Research efforts have been directed toward optimizing its synthesis to improve yield and purity, which are critical for subsequent biological evaluations.

In vitro studies have demonstrated that this urea derivative exhibits promising activity against specific enzyme targets, including kinases and G-protein-coupled receptors (GPCRs), which are implicated in various pathological conditions. For instance, preliminary data suggest that the compound may act as an allosteric modulator of certain GPCRs, thereby offering a novel approach to modulating receptor signaling without direct receptor antagonism or agonism. This mechanism could potentially reduce side effects associated with conventional receptor-targeting drugs.

Further investigations into the compound's pharmacokinetic profile have revealed favorable absorption and distribution characteristics, although metabolic stability remains an area for optimization. Advanced computational modeling and structure-activity relationship (SAR) studies are underway to refine the compound's structure, aiming to enhance its metabolic stability while retaining its biological activity. These efforts are supported by high-throughput screening and fragment-based drug design methodologies.

The therapeutic potential of N-(1,1-Dimethylethyl)-N′-[2-methoxy-2-(3-methoxyphenyl)ethyl]urea is being explored in the context of neurodegenerative diseases and cancer. Early-stage preclinical studies indicate that the compound may cross the blood-brain barrier, making it a candidate for addressing central nervous system disorders. Additionally, its modulatory effects on cell proliferation pathways have sparked interest in its application as an adjunct therapy in oncology.

In conclusion, N-(1,1-Dimethylethyl)-N′-[2-methoxy-2-(3-methoxyphenyl)ethyl]urea represents a promising lead compound in medicinal chemistry, with ongoing research aimed at elucidating its full therapeutic potential. Future directions include further optimization of its chemical structure, comprehensive in vivo efficacy and safety studies, and exploration of its mechanisms of action at the molecular level. The compound's unique properties and versatile applications underscore its value in the continued pursuit of innovative therapeutic agents.